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Compound of Interest

Compound Name: Regrelor

CAS No.: 787548-03-2

Cat. No.: B1251641

Get Quote

As a Senior Application Scientist, I emphasize that the integrity of your in vitro pharmacological

data relies entirely on the precision of your compound handling. Regrelor (INS50589) is a

highly potent, competitive, and reversible antagonist of the [1]. Originally developed as an

experimental antiplatelet agent, it serves as a critical pharmacological tool for investigating

purinergic signaling, thrombosis, and platelet aggregation pathways[2].

This technical guide provides researchers with field-proven, self-validating methodologies for

the reconstitution, storage, and in vitro application of Regrelor, ensuring maximum compound

stability and reproducible pharmacodynamic baselines.

Physicochemical Properties & Formulation Causality
Regrelor is structurally analogous to adenosine monophosphate (AMP), featuring a lipophilic

cinnamaldehyde moiety and an ethylurea group on the adenine base[1]. It is commercially

supplied as a disodium salt (Regrelor disodium)[3].
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Causality in Solvent Selection: The free acid form of Regrelor has limited aqueous solubility.

However, the disodium salt neutralizes the negative charge of the phosphate group, drastically

enhancing hydrophilicity[1]. While cell culture-grade dimethyl sulfoxide (DMSO) is the industry

standard for creating long-term, freeze-thaw-resistant stock libraries, sterile Phosphate-

Buffered Saline (PBS) or water is highly recommended for immediate in vitro assays to avoid

DMSO-induced toxicity in sensitive primary cells (like platelets)[3].

Table 1: Physicochemical Properties & Solubility Profile

Property Value

Compound Name Regrelor Disodium (INS50589)

Molecular Formula C22H23N6Na2O8P

Molecular Weight
576.41 g/mol (Disodium) / 532.45 g/mol (Free

Acid)

Primary Target P2Y12 Receptor (Antagonist)

In Vitro IC50 ~16 nM (ADP-induced platelet aggregation)

Solubility (DMSO) ≥ 25 mg/mL (Clear solution)

Solubility (Water/PBS) ≥ 10 mg/mL (Clear solution)

Mechanistic Pathway: P2Y12 Inhibition
To understand the critical nature of vehicle controls in Regrelor assays, one must understand

its mechanism of action. The is a Gi-coupled transmembrane GPCR[4]. Activation by

endogenous ADP leads to the inhibition of adenylyl cyclase, a drop in cyclic AMP (cAMP), and

the dephosphorylation of vasodilator-stimulated phosphoprotein (VASP), culminating in platelet

aggregation[4]. Regrelor competitively blocks this cascade by occupying the orthosteric

binding site[1].
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Fig 1: Regrelor-mediated inhibition of the ADP/P2Y12 signaling pathway in platelets.

Protocol: Preparation of Solutions
This protocol is designed as a self-validating system. By incorporating visual checks and

specific material constraints, you ensure the nominal concentration matches the actual

delivered dose.
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Table 2: Volumetric Reconstitution Guide (Based on MW: 576.41 g/mol )

Desired Stock
Concentration

Mass of Regrelor
Disodium

Required Volume of
Solvent (DMSO/Water)

10 mM 1.0 mg 173.5 μL

10 mM 5.0 mg 867.4 μL

10 mM 10.0 mg 1734.9 μL

50 mM 5.0 mg 173.5 μL

Step-by-Step Reconstitution Workflow
Equilibration: Allow the lyophilized Regrelor vial to equilibrate to room temperature for at

least 30 minutes in a desiccator before opening. Causality: Opening cold vials introduces

condensation, which can prematurely hydrolyze the phosphate linkage.

Solvent Addition: Add the calculated volume of anhydrous, cell-culture grade DMSO or sterile

PBS (pH 7.4) directly to the vial (refer to Table 2).

Homogenization & Visual Validation: Vortex gently for 30 seconds.

Self-Validation Check: Inspect the solution against a light source. It must be 100%

transparent. If micro-particulates remain, sonicate in a water bath at room temperature for

60 seconds. Causality: Purine derivatives with lipophilic cinnamaldehyde moieties can

exhibit transient micro-aggregation; sonication disrupts these hydration shells.

Aliquotting: Transfer the stock solution into siliconized low-bind microcentrifuge tubes.

Causality: Highly lipophilic small molecules can adsorb to standard polypropylene walls at

low concentrations, artificially lowering your effective dose.

Stability and Storage Guidelines
Short-Term (Working Solutions): Aqueous working solutions should be kept on ice and used

within 4 hours. Do not store diluted aqueous solutions overnight.
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Long-Term (Stock Solutions): Store 10 mM DMSO aliquots at -80°C. Regrelor is stable for

up to 6 months under these conditions.

Freeze-Thaw Restriction: Limit to a maximum of 2 freeze-thaw cycles. Repeated

temperature fluctuations accelerate the hydrolytic degradation of the phosphate moiety.

In Vitro Application: Platelet Aggregation Assay
Workflow
To validate the efficacy of your prepared Regrelor solution, utilize this standardized light

transmission aggregometry (LTA) workflow. This protocol includes built-in pharmacological

baselines to validate your results.

Step 1: Platelet Preparation Isolate Platelet-Rich Plasma (PRP) from citrated whole blood via

centrifugation (200 × g for 15 min at room temperature). Adjust the platelet count to

platelets/mL using Platelet-Poor Plasma (PPP).

Step 2: Compound Incubation & System Validation Prepare a 10 μM working solution of

Regrelor by diluting the 10 mM stock 1:1000 in sterile PBS. Add 2.5 μL of this working solution

to 247.5 μL of PRP (Final Regrelor concentration: 100 nM; Final DMSO concentration: 0.01%).

Incubate at 37°C for 5 minutes.

Self-Validation Check (Vehicle Control): Run a parallel sample with 0.01% DMSO in PBS. If

the vehicle control inhibits baseline aggregation by >5% compared to pure PBS, your solvent

is causing assay artifacts.

Self-Validation Check (Positive Control): Run a parallel sample with 1 μM Ticagrelor.

Complete inhibition of ADP-induced aggregation confirms the functional viability of the

isolated platelets.

Step 3: Agonist Induction Induce aggregation by adding 5 μM ADP[1]. Monitor light

transmission for 6 minutes. Regrelor at 100 nM should suppress >80% of the aggregation

response compared to the vehicle control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Regrelor - Wikipedia [en.wikipedia.org]

2. Compound: REGRELOR (CHEMBL1162175) - ChEMBL [ebi.ac.uk]

3. medchemexpress.com [medchemexpress.com]

4. guidetoimmunopharmacology.org [guidetoimmunopharmacology.org]

To cite this document: BenchChem. [Application Note: Regrelor (INS50589) Solution
Preparation, Stability, and In Vitro Assay Protocols]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1251641/docs#application-note-
regrelor-ins50589-solution-preparation-stability-and-in-vitro-assay-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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